Cas no 58460-24-5 (2-(Trifluoromethyl)benzodthiazol-5-amine)

2-(Trifluoromethyl)benzodthiazol-5-amine structure
58460-24-5 structure
Product Name:2-(Trifluoromethyl)benzodthiazol-5-amine
CAS No:58460-24-5
MF:C8H5F3N2S
MW:218.198910474777
MDL:MFCD18821454
CID:874655
PubChem ID:45077489
Update Time:2025-04-19

2-(Trifluoromethyl)benzodthiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(TRIFLUOROMETHYL)BENZO[D]THIAZOL-5-AMINE
    • 2-(Trifluoromethyl)benzodthiazol-5-amine
    • AS-50019
    • 5-Benzothiazolamine, 2-(trifluoromethyl)-
    • MFCD18821454
    • 58460-24-5
    • O10545
    • F1923-0284
    • DB-273000
    • AKOS022668409
    • 5-Benzothiazolamine,2-(trifluoromethyl)-(9CI)
    • CS-0018747
    • 2-(trifluoromethyl)-1,3-benzothiazol-5-amine
    • MDL: MFCD18821454
    • Inchi: 1S/C8H5F3N2S/c9-8(10,11)7-13-5-3-4(12)1-2-6(5)14-7/h1-3H,12H2
    • InChI Key: CTCYOMZRHNZGRF-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NC2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 218.013
  • Monoisotopic Mass: 218.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 262.8±40.0 °C at 760 mmHg
  • Flash Point: 112.7±27.3 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(Trifluoromethyl)benzodthiazol-5-amine Security Information

2-(Trifluoromethyl)benzodthiazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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